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Compound of Interest

Compound Name: LECHATELIERITE

CAS No.: 14832-85-0

Cat. No.: B1173516

Get Quote

Lechatelierite, a naturally occurring amorphous silica glass (SiO₂), is chemically inert and

generally considered non-hazardous. Its disposal is straightforward and primarily focuses on

mitigating the physical hazards associated with sharp glass-like materials. The following

procedures provide essential safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe handling and disposal of Lechatelierite
waste in a laboratory setting.

I. Immediate Safety and Handling Precautions
Before and during the disposal process, it is crucial to adhere to the following safety measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles and cut-resistant gloves, when handling Lechatelierite, especially if it is

broken.[1]

Avoid Dust Inhalation: If the Lechatelierite is in a fine or powdered form, handle it in a well-

ventilated area or a fume hood to prevent inhalation of silica dust.[2][3]

Handling Broken Pieces: Use tools such as tongs, forceps, or a brush and dustpan to handle

broken fragments. Never handle broken Lechatelierite with bare hands.[1]
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II. Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Lechatelierite
relevant to its handling and disposal.

Property Value Significance for Disposal

Chemical Formula SiO₂
Chemically inert, does not

require chemical neutralization.

Physical State Solid (Amorphous Glass)
Poses a physical hazard if

broken (sharps).

Hardness ~6.5 on Mohs scale

Can easily scratch other

surfaces and requires sturdy

disposal containers.

Density 2.5–2.7 g/cm³
Standard solid waste disposal

methods are appropriate.

Reactivity Generally non-reactive
Stable under normal laboratory

conditions.

III. Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for the disposal of uncontaminated

Lechatelierite.

1. Assessment of Contamination:

Determine if the Lechatelierite waste is contaminated with any hazardous materials, such
as toxic chemicals, biological agents, or radioactive substances.[1][4]
If contaminated, the waste must be managed as hazardous waste according to institutional
and local regulations.[1][4] This guide pertains only to uncontaminated Lechatelierite.

2. Preparation of Disposal Container:

Select a rigid, puncture-resistant container. A sturdy cardboard box is a common choice.[1][4]
[5][6]
Line the inside of the box with a heavy-duty plastic bag.[4][5][6]
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Clearly label the exterior of the box as "BROKEN GLASS" or "NON-HAZARDOUS
LABORATORY GLASS WASTE".[1][4][5][6]

3. Collection of Lechatelierite Waste:

Carefully place the Lechatelierite pieces into the prepared container.
Do not overfill the container; it should be no more than three-quarters full to allow for safe
closure and prevent spillage.[5][6]

4. Sealing and Final Disposal:

Securely seal the inner plastic bag with tape.[5][6]
Close the cardboard box and seal it securely with packing tape.[4][5][6]
Dispose of the sealed container in the regular solid waste stream, such as a designated
dumpster for municipal waste.[4][6][7] Note that custodial staff should not be responsible for
the removal of laboratory glass waste containers.[5][6]

IV. Experimental Protocols
As Lechatelierite is a stable, non-reactive solid, there are no specific experimental protocols

required for its disposal. The primary procedure is the physical containment and disposal as

outlined above. In the case of chemical contamination, standard laboratory protocols for

decontaminating glassware would apply, such as triple rinsing with a suitable solvent, with the

rinsate being collected and disposed of as hazardous chemical waste.[8]

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Lechatelierite.
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Caption: Logical workflow for the safe disposal of Lechatelierite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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